Cas no 1261934-75-1 (3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid)
1261934-75-1 structure
Product Name:3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid
CAS No:1261934-75-1
MF:C15H10FNO6
MW:319.241407871246
MDL:MFCD18322211
CID:2764499
PubChem ID:53228041
Update Time:2025-04-21
3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4'-Fluoro-3'-(methoxycarbonyl)-5-nitro[1,1'-biphenyl]-3-carboxylic acid
- 1261934-75-1
- 3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95%
- MFCD18322211
- DTXSID60691574
- 3-(4-FLUORO-3-METHOXYCARBONYLPHENYL)-5-NITROBENZOIC ACID
- 3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid
-
- MDL: MFCD18322211
- Inchi: 1S/C15H10FNO6/c1-23-15(20)12-7-8(2-3-13(12)16)9-4-10(14(18)19)6-11(5-9)17(21)22/h2-7H,1H3,(H,18,19)
- InChI Key: CWEJJRBZASZPDO-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1C(=O)OC)C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 319.04921520Da
- Monoisotopic Mass: 319.04921520Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 479
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 109Ų
3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB329486-5 g |
3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95%; . |
1261934-75-1 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB329486-5g |
3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95%; . |
1261934-75-1 | 95% | 5g |
€1159.00 | 2025-03-19 |
3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
1261934-75-1 (3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid) Related Products
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- 1261893-11-1(2-(2-fluoro-5-methoxycarbonylphenyl)-4-nitrobenzoic Acid)
- 1261893-18-8(2-(3-fluoro-4-methoxycarbonylphenyl)-4-nitrobenzoic Acid)
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- 1365272-60-1(Methyl 2-fluoro-4-(3-nitrophenyl)benzoate)
- 1355248-04-2(Methyl 2-fluoro-5-(3-nitrophenyl)benzoate)
- 914301-45-4(2-fluoro-3-(methoxycarbonyl)-5-nitrobenzoic acid)
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